![molecular formula C14H20F3N5O2 B2415623 N-(3-methoxypropyl)-4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide CAS No. 2034262-64-9](/img/structure/B2415623.png)
N-(3-methoxypropyl)-4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methoxypropyl)-4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C14H20F3N5O2 and its molecular weight is 347.342. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxypropyl)-4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxypropyl)-4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PET Imaging and Receptor Studies
Positron Emission Tomography (PET) imaging has extensively utilized analogs of the compound for the detailed mapping and investigation of serotonin 1A (5-HT1A) receptors within the human brain. Such research is pivotal for understanding the role of these receptors in psychiatric and neurological disorders, offering a pathway to novel therapeutic interventions. For example, studies have demonstrated the use of radiolabeled compounds related to N-(3-methoxypropyl)-4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide for in vivo delineation of 5-HT1A receptors, providing crucial insights into the pharmacology of drugs acting on the central nervous system (Pike et al., 1995), (Pike et al., 1996).
Metabolic and Pharmacokinetic Studies
Investigations into the metabolism and pharmacokinetics of related compounds have provided valuable information on their biotransformation and disposition within the human body. Such studies are fundamental for developing drugs with optimal absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, research into the metabolism and disposition of BMS-690514, a compound within the same chemical class, has revealed insights into its extensive metabolization via multiple pathways in humans, underscoring the importance of metabolic studies in drug development (Christopher et al., 2010).
properties
IUPAC Name |
N-(3-methoxypropyl)-4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20F3N5O2/c1-24-8-2-3-18-13(23)22-6-4-21(5-7-22)12-9-11(14(15,16)17)19-10-20-12/h9-10H,2-8H2,1H3,(H,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMZAPLOLBRZDJF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)N1CCN(CC1)C2=NC=NC(=C2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20F3N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxypropyl)-4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.